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Compound of Interest

Compound Name: Butylated hydroxytoluene-d3

Cat. No.: B15141658 Get Quote

For Immediate Implementation: This document provides essential safety and logistical

information for the proper disposal of Butylated hydroxytoluene-d3 (BHT-d3). Researchers,

scientists, and drug development professionals should adhere to these procedural guidelines to

ensure safe handling and regulatory compliance. The following protocols are based on

established best practices for Butylated Hydroxytoluene (BHT) and similar laboratory

chemicals, given that specific disposal data for the deuterated form is not distinctly available.

The chemical properties of BHT-d3 are nearly identical to those of BHT, making these

procedures a reliable standard.

Immediate Safety and Handling Protocols
Before beginning any disposal procedures, it is critical to handle Butylated hydroxytoluene-
d3 with the appropriate personal protective equipment (PPE) as outlined in safety data sheets.

Eye Protection: Wear safety glasses with side shields or chemical safety goggles.

Hand Protection: Use chemical-resistant gloves.

Body Protection: A standard laboratory coat is required.

Respiratory Protection: Avoid breathing dust. In case of insufficient ventilation, wear a

suitable respiratory mask.
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All handling and preparation for disposal should occur in a well-ventilated area, preferably

within a certified chemical fume hood, to minimize inhalation exposure.

Quantitative Data Summary
The following table summarizes key hazard and safety information for Butylated

Hydroxytoluene, which is chemically analogous to BHT-d3.

Parameter Value Source

Chemical Formula C₁₅H₂₁D₃O N/A

Appearance
White to yellowish crystalline

solid.
[1]

Primary Hazards

Causes serious eye irritation.

May cause respiratory

irritation. Very toxic to aquatic

life with long-lasting effects.

[2]

Personal Protective Equipment

(PPE)

Safety glasses, chemical-

resistant gloves, lab coat.
[3][4]

Melting Point 69 - 71°C / 156.2 - 159.8°F [3]

Boiling Point 265°C / 509°F

Flash Point 127°C / 260.6°F (closed cup)

Autoignition Temperature 345°C / 653°F

Solubility

Insoluble in water. Soluble in

acetone, methanol, and

toluene.

Step-by-Step Disposal Procedures
The proper disposal of Butylated hydroxytoluene-d3 must follow a systematic process to

ensure both personnel safety and environmental protection.

Step 1: Waste Identification and Segregation
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Treat as Hazardous Chemical Waste: Butylated hydroxytoluene-d3 should be treated as a

hazardous chemical waste due to its toxicity to aquatic life.

Segregate Waste Streams:

Solid Waste: Collect uncontaminated solid BHT-d3, weighing paper, and contaminated

gloves or wipes in a designated, properly labeled, and sealed container.

Liquid Waste: If BHT-d3 is in a solvent, it must be disposed of as hazardous liquid waste.

Segregate halogenated and non-halogenated solvent waste streams as per your

institution's guidelines.

Contaminated Labware: Glassware and other lab materials contaminated with BHT-d3

should be decontaminated or disposed of as hazardous waste.

Step 2: Waste Containment and Labeling
Select Appropriate Containers: Use chemically resistant and sealable containers for all BHT-

d3 waste.

Label Containers Clearly: All waste containers must be clearly labeled with "Hazardous

Waste," the full chemical name "Butylated hydroxytoluene-d3," and the specific hazards

(e.g., "Aquatic Hazard").

Step 3: Storage of Waste
Designated Storage Area: Store the sealed waste containers in a designated, well-ventilated,

and secure area away from incompatible materials, such as strong oxidizing agents.

Secondary Containment: It is best practice to store liquid waste containers in secondary

containment to prevent spills.

Step 4: Arrange for Professional Disposal
Contact EHS: Contact your institution's Environmental Health and Safety (EHS) department

to arrange for the pickup and disposal of the hazardous waste.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 7 Tech Support

https://www.benchchem.com/product/b15141658?utm_src=pdf-body
https://www.benchchem.com/product/b15141658?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15141658?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Do Not Dispose Down the Drain: Under no circumstances should Butylated
hydroxytoluene-d3 or its solutions be poured down the drain or disposed of in regular trash.

This is to prevent release into the aquatic environment.

Spill Management
In the event of a spill:

Evacuate and Ventilate: If a significant amount of dust is generated, evacuate the immediate

area and ensure it is well-ventilated.

Contain the Spill: Use an inert, non-combustible absorbent material like sand or vermiculite

to contain the spill.

Collect the Waste: Carefully sweep or vacuum the absorbed material and place it into a

sealed, labeled container for hazardous waste disposal.

Clean the Area: Clean the spill area thoroughly.

Report the Spill: Report the spill to your laboratory supervisor and EHS department.

Visual Guides
BHT-d3 Disposal Workflow
The following diagram outlines the decision-making process for the proper disposal of

Butylated hydroxytoluene-d3 waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 7 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15141658?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

